Cas no 120090-80-4 (4,4'-dimethoxy-9,9',10,10'-tetrahydro-[1,1'-biphenanthrene]-2,2',7,7'-tetraol)

• Product Name: 4,4'-dimethoxy-9,9',10,10'-tetrahydro-[1,1'-biphenanthrene]-2,2',7,7'-tetraol
• CAS No: 120090-80-4
• Molecular Formula: C₃₀H₂₆O₆
• Molecular Weight: 482.524
• CID: 231082
• PubChem ID: 102004681

4,4'-dimethoxy-9,9',10,10'-tetrahydro-[1,1'-biphenanthrene]-2,2',7,7'-tetraol Properties

Names and Identifiers

• [1,1'-Biphenanthrene]-2,2',7,7'-tetrol,9,9',10,10'-tetrahydro-4,4'-dimethoxy-
• Flavanthrin
• CID 102004681
• 120090-80-4
• FS-7982
• AKOS040736183
• 8-(2,4-dihydroxy-7-methoxy-9,10-dihydrophenanthren-1-yl)-7-methoxy-9,10-dihydrophenanthrene-2,5-diol

• InChIKey： DQWYLIVULYTBHC-UHFFFAOYSA-N
• Inchi： 1S/C30H26O6/c1-35-18-6-10-20-16(12-18)4-7-21-27(20)23(32)13-24(33)29(21)30-22-8-3-15-11-17(31)5-9-19(15)28(22)25(34)14-26(30)36-2/h5-6,9-14,31-34H,3-4,7-8H2,1-2H3
• SMILES： O(C([H])([H])[H])C1C([H])=C(C2C3C([H])=C([H])C(=C([H])C=3C([H])([H])C([H])([H])C=2C=1C1=C(C([H])=C(C2C3C([H])=C([H])C(=C([H])C=3C([H])([H])C([H])([H])C1=2)OC([H])([H])[H])O[H])O[H])O[H])O[H]

Computed Properties

• Exact Mass: 482.173
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 482.173
• Heavy Atom Count: 36
• Complexity: 762
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.15
• Topological Polar Surface Area: 99.4

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Hydrophenanthrenes